(1R,3R)-3-Amino-cycloheptanol hydrochloride

• IUPAC Name: (1R,3R)-3-aminocycloheptan-1-ol;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c8-6-3-1-2-4-7(9)5-6;/h6-7,9H,1-5,8H2;1H/t6-,7-;/m1./s1
• InChI Key: MUUOZVGDMPWWQU-ZJLYAJKPSA-N
• Canonical SMILES: C1CCC(CC(C1)N)O.Cl
• Isomeric SMILES: C1CC[C@H](C[C@@H](C1)N)O.Cl
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol

Description

(1R,3R)-3-Amino-cycloheptanol hydrochloride is a chemical compound with the molecular formula C7H15ClNO It is a derivative of cycloheptanol, where an amino group is attached to the third carbon atom in the ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,3R)-3-Amino-cycloheptanol hydrochloride typically involves the reduction of a precursor compound, such as a ketone or an aldehyde, followed by the introduction of an amino group. One common method involves the catalytic hydrogenation of a cycloheptanone derivative in the presence of ammonia or an amine source. The reaction is usually carried out under mild conditions, with a catalyst such as palladium on carbon (Pd/C) or platinum oxide (PtO2).

Industrial Production Methods

On an industrial scale, the production of (1R,3R)-3-Amino-cycloheptanol hydrochloride may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification steps such as crystallization or chromatography are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

(1R,3R)-3-Amino-cycloheptanol hydrochloride can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated or alkoxylated derivatives.

Scientific Research Applications

Chemistry

In chemistry, (1R,3R)-3-Amino-cycloheptanol hydrochloride is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound can be used as a precursor for the synthesis of biologically active molecules. It may also serve as a model compound for studying the interactions of amino alcohols with biological systems.

Medicine

In medicine, (1R,3R)-3-Amino-cycloheptanol hydrochloride has potential applications as an intermediate in the synthesis of drugs. Its derivatives may exhibit pharmacological activities, such as anti-inflammatory or analgesic effects.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of (1R,3R)-3-Amino-cycloheptanol hydrochloride involves its interaction with specific molecular targets in biological systems. The amino group can form hydrogen bonds with proteins or enzymes, potentially altering their activity. Additionally, the hydroxyl group can participate in various biochemical reactions, influencing cellular processes.

Comparison with Similar Compounds

Similar Compounds

• (1R,3R)-3-Amino-cyclohexanol hydrochloride
• (1R,3R)-3-Amino-cyclopentanol hydrochloride
• (1R,3R)-3-Amino-cyclobutanol hydrochloride

Uniqueness

Compared to its analogs, (1R,3R)-3-Amino-cycloheptanol hydrochloride has a larger ring structure, which can influence its chemical reactivity and biological activity. The seven-membered ring provides more flexibility and potential for interactions with larger molecular targets, making it a unique compound for various applications.